Cas no 146726-73-0 (2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI))

2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI) structure
146726-73-0 structure
Product name:2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI)
CAS No:146726-73-0
MF:C15H21Cl2NO5
MW:366.236943006516
CID:159347
PubChem ID:54684698

2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI)
    • 3-(5,6-dichloro-2,4-dimethylhexanoyl)-4-hydroxy-5,6-dimethoxy-1H-pyridin-2-one
    • 3-[(2S,4S,5R)-5,6-DICHLORO-2,4-DIMETHYL-1-OXOHEXYL]-4-HYDROXY-5,6-DIMETHOXY-2(1H)-PYRIDINONE; AT5; 3-((2S,4S,5R)-5,6-dichloro-2,4-dimethylhexanoyl)-4-hydroxy-5,6-dimethoxypyridin-2(1H)-one
    • WF 16775 A1
    • 2(1H)-Pyridinone, 3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy-
    • 5,6-Dichloro-1-(2,4-dihydroxy-5,6-dimethoxypyridin-3-yl)-2,4-dimethylhexan-1-one
    • WF-16775 A1
    • 119509-24-9
    • SCHEMBL22714151
    • DTXSID80932895
    • 146726-73-0
    • SCHEMBL21523115
    • SCHEMBL13888182
    • 3-(5,6-dichloro-2,4-dimethylhexanoyl)-2-hydroxy-5,6-dimethoxy-1H-pyridin-4-one
    • CHEBI:219694
    • Inchi: InChI=1S/C15H21Cl2NO5/c1-7(9(17)6-16)5-8(2)11(19)10-12(20)13(22-3)15(23-4)18-14(10)21/h7-9H,5-6H2,1-4H3,(H2,18,20,21)
    • InChI Key: OVULNOOPECCZRG-UHFFFAOYSA-N
    • SMILES: ClCC(C(CC(C(C1C(=O)NC(OC)=C(OC)C=1O)=O)C)C)Cl

Computed Properties

  • Exact Mass: 365.07983
  • Monoisotopic Mass: 365.079678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.9

Experimental Properties

  • Density: 1.31
  • Boiling Point: 532.6°Cat760mmHg
  • Flash Point: 275.9°C
  • Refractive Index: 1.534
  • PSA: 84.86

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